Cas no 62298-88-8 (4-Thiazolidinone, 3-(1,2-diphenylethyl)-2-thioxo-)

4-Thiazolidinone, 3-(1,2-diphenylethyl)-2-thioxo- structure
62298-88-8 structure
Product Name:4-Thiazolidinone, 3-(1,2-diphenylethyl)-2-thioxo-
CAS No:62298-88-8
MF:C17H15NOS2
MW:313.437101602554
CID:450180
PubChem ID:71387766
Update Time:2025-04-19

4-Thiazolidinone, 3-(1,2-diphenylethyl)-2-thioxo- Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolidinone, 3-(1,2-diphenylethyl)-2-thioxo-
    • 3-(1,2-diphenylethyl)-2-sulfanylidene-1,3-thiazolidin-4-one
    • DTXSID00809873
    • 62298-88-8
    • Inchi: 1S/C17H15NOS2/c19-16-12-21-17(20)18(16)15(14-9-5-2-6-10-14)11-13-7-3-1-4-8-13/h1-10,15H,11-12H2
    • InChI Key: ROHREYNAKANRPB-UHFFFAOYSA-N
    • SMILES: S1CC(N(C1=S)C(C1C=CC=CC=1)CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 313.05965
  • Monoisotopic Mass: 313.05950645g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 77.7Ų

Experimental Properties

  • PSA: 20.31
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